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Compound of Interest

[4-(1,3-Oxazol-5-
Compound Name:
yl)phenyllmethanol

Cat. No.: B599410

Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of laboratory chemicals is paramount for ensuring personnel safety,
environmental protection, and regulatory compliance. This document provides a detailed, step-
by-step guide for the disposal of [4-(1,3-Oxazol-5-yl)phenyl]methanol, catering to
researchers, scientists, and drug development professionals. While some safety data sheets
(SDS) may classify this compound as non-hazardous, a conservative approach is
recommended due to the potential hazards associated with related oxazole compounds.[1]
Always consult the specific SDS for the product in your possession and adhere to your
institution's Environmental Health & Safety (EHS) guidelines.

Hazard Assessment and Waste Profile

Before initiating any disposal procedure, a thorough hazard assessment is crucial. While a
Sigma-Aldrich SDS states that [4-(1,3-Oxazol-5-yl)phenyllmethanol is not a hazardous
substance according to the Globally Harmonized System (GHS), other oxazole derivatives
have been reported to be harmful if inhaled, in contact with skin, or swallowed, and can cause
irritation to the eyes, respiratory system, and skin.[1] Therefore, it is prudent to handle this
compound as a potentially hazardous chemical waste.

Key Considerations:

e Physical State: Solid
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» Potential Hazards: Based on related compounds, may be harmful and irritating.[1]

e Incompatibilities: Avoid mixing with strong oxidizing agents and strong acids.[1]

Parameter Information Reference

[4-(1,3-Oxazol-5-

Chemical Name N/A
yl)phenyl]methanol

CAS Number 179057-18-2 2]

Molecular Formula C10H9NO2 [2]

Molecular Weight 175.19 g/mol [2]

o Not a hazardous substance or
GHS Classification _ _
mixture (per some suppliers)

Step-by-Step Disposal Protocol

The following protocol is based on general best practices for the disposal of research
chemicals and should be adapted to comply with local and institutional regulations.[3][4]

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant
gloves, when handling this compound.[1]

2. Waste Segregation and Container Selection:

e Do not dispose of [4-(1,3-Oxazol-5-yl)phenyllmethanol in regular trash or down the drain.

[5]16]

o Designate a specific, compatible, and clearly labeled waste container for this chemical. The
container should be in good condition with a secure lid.[7][3]

e The label should include the words "Hazardous Waste," the full chemical name "[4-(1,3-
Oxazol-5-yl)phenyllmethanol,” and the date accumulation began.[4]

3. Waste Accumulation and Storage:
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» Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory, at or near the point of generation.[7][3]

e The SAA must be inspected weekly for any signs of leakage.[7]
o Keep the waste container closed except when adding waste.[3]
4. Disposal of Empty Containers:

e A container that has held [4-(1,3-Oxazol-5-yl)phenylJmethanol should be managed as
hazardous waste unless it has been triple-rinsed with a suitable solvent.[5]

e The rinsate from the triple-rinse procedure must be collected and disposed of as hazardous
waste.[8]

e Once decontaminated, deface all chemical labels on the empty container before disposing of
it as regular trash.[5]

5. Request for Waste Pickup:

» Follow your institution's established procedures for requesting a hazardous waste pickup
from the EHS department.[3]

Experimental Workflow and Decision Logic

The following diagrams illustrate the logical workflow for the proper disposal of [4-(1,3-Oxazol-
5-yl)phenyllmethanol.
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Disposal Workflow for [4-(1,3-Oxazol-5-yl)phenyljmethanol

Preparation

Start: Need to dispose of [4-(1,3-Oxazol-5-yl)phenyllmethanol

l

Consult Safety Data Sheet (SDS) and Institutional EHS Guidelines

l

Perform Hazard Assessment

:

Don Appropriate PPE (Gloves, Goggles, Lab Coat)

Disposal Steps Empty Container Decontamination
Select a Compatible and Labeled Hazardous Waste Container Is original container empty?
. 00” "No Yes
s
Carefully Transfer Waste into Container Triple-rinse with appropriate solvent
Securely Close Container Collect rinsate as hazardous waste
Store in Designated Satellite Accumulation Area (SAA) Deface all labels
Request Waste Pickup from EHS Dispose of container in regular trash

Click to download full resolution via product page

Caption: Disposal workflow for [4-(1,3-Oxazol-5-yl)phenyl]methanol.
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Decision Logic for Waste Classification

Decision Logic for Waste Classification

Start: Evaluate [4-(1,3-Oxazol-5-yl)phenyl]methanol for disposal

:

Does the SDS classify it as non-hazardous?

Yes
Do local regulations or EHS guidelines require treating it as hazardous? No or Unsure
ﬁo Yes
Follow non-hazardous waste disposal procedures (if confirmed by EHS) Treat as Hazardous Waste

Click to download full resolution via product page

Caption: Decision logic for waste classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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